![molecular formula C33H26N4 B193154 5-(4'-Methyl-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole CAS No. 124750-53-4](/img/structure/B193154.png)
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REACTION_CXSMILES
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[C:1]1([CH3:15])[CH:6]=[CH:5][C:4]([C:7]2[CH:14]=[CH:13][CH:12]=[CH:11][C:8]=2[C:9]#[N:10])=[CH:3][CH:2]=1.[N-:16]=[N+:17]=[N-:18].[Na+].C([Sn](Cl)(CCCC)CCCC)CCC.[OH-].[Na+].[C:36]1([C:42](Cl)([C:49]2[CH:54]=[CH:53][CH:52]=[CH:51][CH:50]=2)[C:43]2[CH:48]=[CH:47][CH:46]=[CH:45][CH:44]=2)[CH:41]=[CH:40][CH:39]=[CH:38][CH:37]=1>C1(C)C=CC=CC=1.C(Cl)Cl.CCCCCCC.O>[C:36]1([C:42]([N:10]2[C:9]([C:8]3[CH:11]=[CH:12][CH:13]=[CH:14][C:7]=3[C:4]3[CH:5]=[CH:6][C:1]([CH3:15])=[CH:2][CH:3]=3)=[N:18][N:17]=[N:16]2)([C:43]2[CH:44]=[CH:45][CH:46]=[CH:47][CH:48]=2)[C:49]2[CH:50]=[CH:51][CH:52]=[CH:53][CH:54]=2)[CH:37]=[CH:38][CH:39]=[CH:40][CH:41]=1 |f:1.2,4.5|
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)C1=C(C#N)C=CC=C1)C
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-].[Na+]
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Name
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Quantity
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16.4 g
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Type
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reactant
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Smiles
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C(CCC)[Sn](CCCC)(CCCC)Cl
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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5.5 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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13.5 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(C1=CC=CC=C1)(C1=CC=CC=C1)Cl
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Name
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crude product
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Type
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CUSTOM
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Details
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the mixture stirred 3 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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equipped with mechanical stirrer, condenser with N2 inlet
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Type
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TEMPERATURE
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Details
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cooled to room temperature
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Type
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TEMPERATURE
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Details
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the resulting slurry cooled in an ice bath 11/2 hours
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Duration
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2 h
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Type
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FILTRATION
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Details
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filtered
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Type
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WASH
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Details
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washed 2×50 ml water
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Type
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DRY_WITH_MATERIAL
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Details
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once with 50 ml (3/2, V/V) heptane/toluene, and dried in vacuo overnight at 40° C
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Duration
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8 (± 8) h
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Type
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CUSTOM
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Details
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Crude Yield =18.32 g, 82.2%
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Type
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WASH
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Details
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washed 1×52 ml 0.4 N sodium hydroxide
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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stripped on a rotary evaporator
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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dried in vacuo at 40° C. overnight
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Duration
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8 (± 8) h
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Reaction Time |
70 h |
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Name
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Type
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Smiles
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C1(=CC=CC=C1)C(C1=CC=CC=C1)(C1=CC=CC=C1)N1N=NN=C1C1=C(C=CC=C1)C1=CC=C(C=C1)C
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
